Cas no 105336-65-0 (Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-)
105336-65-0 structure
Product Name:Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-
CAS No:105336-65-0
MF:C11H16S
MW:180.309741973877
MDL:MFCD31621829
CID:1151956
PubChem ID:13692894
Update Time:2025-04-20
Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-
- (2,3-dimethylphenyl)(isopropyl)sulfane
- 1,2-Dimethyl-3-[(1-methylethyl)thio]benzene
- DTXSID201260340
- 105336-65-0
- 1,2-dimethyl-3-propan-2-ylsulfanylbenzene
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- MDL: MFCD31621829
- Inchi: 1S/C11H16S/c1-8(2)12-11-7-5-6-9(3)10(11)4/h5-8H,1-4H3
- InChI Key: XEZRPNUYCDUGCR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C)C=1C)C(C)C
Computed Properties
- Exact Mass: 180.09738
- Monoisotopic Mass: 180.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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